Cas no 171193-30-9 (1H-BENZOTRIAZOLE, 1-[(2E)-3-PHENYL-2-PROPENYL]-)

• Product Name: 1H-BENZOTRIAZOLE, 1-[(2E)-3-PHENYL-2-PROPENYL]-
• CAS No: 171193-30-9
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 3217193
• PubChem ID: 5913693
• Update Time: 2025-04-21

1H-BENZOTRIAZOLE, 1-[(2E)-3-PHENYL-2-PROPENYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE, 1-[(2E)-3-PHENYL-2-PROPENYL]-
• 1-[(E)-3-phenylprop-2-enyl]benzotriazole
• 171193-30-9
• 1-[(2E)-3-Phenylprop-2-en-1-yl]-1H-1,2,3-benzotriazole

• Inchi： 1S/C15H13N3/c1-2-7-13(8-3-1)9-6-12-18-15-11-5-4-10-14(15)16-17-18/h1-11H,12H2/b9-6+
• InChI Key： PQPCHTMCPBJSDQ-RMKNXTFCSA-N
• SMILES： N1(C/C=C/C2C=CC=CC=2)C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 235.110947427Da
• Monoisotopic Mass: 235.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles